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7-epi-10-Oxo-10-deacetyl Baccatin III 7-epi-10-Oxo-10-deacetyl Baccatin III 7-epi-10-Oxo-10-deacetyl Baccatin III is a natural product found in Taxus canadensis and Curvularia lunata with data available.
Brand Name: Vulcanchem
CAS No.: 151636-94-1
VCID: VC21136934
InChI: InChI=1S/C29H34O10/c1-14-17(31)12-29(36)24(38-25(35)16-9-7-6-8-10-16)22-27(5,23(34)21(33)20(14)26(29,3)4)18(32)11-19-28(22,13-37-19)39-15(2)30/h6-10,17-19,22,24,31-32,36H,11-13H2,1-5H3/t17-,18+,19+,22-,24-,27+,28-,29+/m0/s1
SMILES: CC1=C2C(=O)C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C
Molecular Formula: C29H34O10
Molecular Weight: 542.6 g/mol

7-epi-10-Oxo-10-deacetyl Baccatin III

CAS No.: 151636-94-1

Cat. No.: VC21136934

Molecular Formula: C29H34O10

Molecular Weight: 542.6 g/mol

* For research use only. Not for human or veterinary use.

7-epi-10-Oxo-10-deacetyl Baccatin III - 151636-94-1

Specification

Description 7-epi-10-Oxo-10-deacetyl Baccatin III is a natural product found in Taxus canadensis and Curvularia lunata with data available.
CAS No. 151636-94-1
Molecular Formula C29H34O10
Molecular Weight 542.6 g/mol
IUPAC Name [(1S,2S,3R,4S,7R,9R,10S,15S)-4-acetyloxy-1,9,15-trihydroxy-10,14,17,17-tetramethyl-11,12-dioxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
Standard InChI InChI=1S/C29H34O10/c1-14-17(31)12-29(36)24(38-25(35)16-9-7-6-8-10-16)22-27(5,23(34)21(33)20(14)26(29,3)4)18(32)11-19-28(22,13-37-19)39-15(2)30/h6-10,17-19,22,24,31-32,36H,11-13H2,1-5H3/t17-,18+,19+,22-,24-,27+,28-,29+/m0/s1
Standard InChI Key UEDMLPVUDFCAQM-IWVNULRZSA-N
Isomeric SMILES CC1=C2C(=O)C(=O)[C@@]3([C@@H](C[C@@H]4[C@]([C@H]3[C@@H]([C@@](C2(C)C)(C[C@@H]1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C
SMILES CC1=C2C(=O)C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C
Canonical SMILES CC1=C2C(=O)C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C

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